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Compound of Interest

Compound Name: Chloramben

Cat. No.: B1668635 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Chloramben, a selective pre-emergence herbicide, has been historically utilized for the control

of annual grasses and broadleaf weeds in a variety of crops.[1][2] Its efficacy is rooted in its

unique physicochemical properties that govern its environmental fate, bioavailability, and mode

of action. As a member of the benzoic acid chemical class, chloramben's herbicidal activity is

characterized by its auxin-like effects, primarily inhibiting seedling root development.[1][3] This

technical guide provides a comprehensive overview of the core physicochemical properties of

Chloramben, details established experimental protocols for their determination, and visually

elucidates its metabolic pathway, synthesis, and proposed mechanism of action.

Physicochemical Data of Chloramben
The following tables summarize the key quantitative physicochemical properties of

Chloramben, providing a clear and concise reference for researchers.

Table 1: General and Chemical Identity
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Property Value Source

IUPAC Name
3-amino-2,5-dichlorobenzoic

acid
[4]

CAS Number 133-90-4 [4]

Chemical Formula C₇H₅Cl₂NO₂ [5]

Molecular Weight 206.02 g/mol [4]

Appearance
Colorless, odorless crystalline

solid
[1][3]

SMILES
C1=C(C=C(C(=C1C(=O)O)Cl)

N)Cl
[4]

InChIKey
HSSBORCLYSCBJR-

UHFFFAOYSA-N
[4]

Table 2: Physical and Chemical Properties

Property Value Conditions Source

Melting Point 200-201 °C [3][5][6]

Boiling Point 373.2 ± 42.0 °C at 760 mmHg [7]

Water Solubility 700 mg/L at 25 °C [3][4][5]

Vapor Pressure 930 mPa at 100 °C [3][8]

pKa (Dissociation

Constant)
3.4 at 25 °C [9]

LogP (Octanol-Water

Partition Coefficient)
1.9 - 2.52 [7][9]

Density 1.6 ± 0.1 g/cm³ [7]

Experimental Protocols
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Detailed methodologies for determining the key physicochemical properties of organic

compounds like Chloramben are outlined in internationally recognized guidelines, such as

those provided by the Organisation for Economic Co-operation and Development (OECD).

These protocols ensure data consistency and reliability.

Melting Point Determination (OECD 102)
The melting point of a solid is the temperature at which it transitions to a liquid. This property is

a crucial indicator of purity.

Methodology: Capillary Tube Method

Sample Preparation: A small amount of finely powdered Chloramben is packed into a thin-

walled glass capillary tube, sealed at one end.

Apparatus: The capillary tube is attached to a thermometer or placed in the heating block of

a melting point apparatus.[6][9]

Heating: The apparatus is heated slowly and uniformly.[9]

Observation: The temperatures at which the substance begins to melt and at which it

becomes completely liquid are recorded as the melting range.[6][9] For pure substances, this

range is typically narrow.

Boiling Point Determination (OECD 103)
The boiling point is the temperature at which the vapor pressure of a liquid equals the

surrounding atmospheric pressure.

Methodology: Siwoloboff Method

Sample Preparation: A small amount of the liquid is placed in a test tube. A capillary tube,

sealed at one end, is inverted and placed inside the test tube.

Apparatus: The test tube is attached to a thermometer and heated in a liquid bath (e.g.,

Thiele tube) to ensure uniform heating.[8][10]

Heating: The bath is heated gently.[10]
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Observation: As the boiling point is approached, a continuous stream of bubbles will emerge

from the open end of the capillary tube. The heat source is then removed. The temperature

at which the liquid just begins to enter the capillary tube is recorded as the boiling point.[10]

Water Solubility Determination (OECD 105)
Water solubility is a critical parameter for assessing the environmental transport and

bioavailability of a substance.

Methodology: Flask Method (for solubilities > 10⁻² g/L)

Equilibration: A sufficient amount of Chloramben is added to a flask containing purified water

to create a saturated solution. The flask is agitated at a constant temperature (e.g., 25 °C)

until equilibrium is reached.[11][12]

Phase Separation: The solution is centrifuged or filtered to separate the undissolved solid

from the aqueous phase.

Analysis: The concentration of Chloramben in the clear aqueous phase is determined using

a suitable analytical method, such as High-Performance Liquid Chromatography (HPLC) or

UV-Vis spectrophotometry.

Dissociation Constant (pKa) Determination (OECD 112)
The pKa is a measure of the strength of an acid in solution. For Chloramben, which has a

carboxylic acid group, the pKa indicates the pH at which the ionized and non-ionized forms are

present in equal concentrations.

Methodology: Titration Method

Solution Preparation: A known concentration of Chloramben is dissolved in water.

Titration: The solution is titrated with a standardized solution of a strong base (e.g., NaOH)

while the pH is continuously monitored with a calibrated pH meter.

Data Analysis: A titration curve is generated by plotting the pH against the volume of titrant

added. The pKa is determined from the pH at the half-equivalence point.
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Partition Coefficient (logP) Determination (OECD 107)
The n-octanol/water partition coefficient (logP) is a measure of a chemical's lipophilicity and is a

key parameter in predicting its environmental fate and biological uptake.

Methodology: Shake-Flask Method

Partitioning: A known amount of Chloramben is dissolved in a mixture of n-octanol and

water in a separatory funnel.

Equilibration: The funnel is shaken to allow for the partitioning of Chloramben between the

two immiscible phases until equilibrium is reached.

Phase Separation: The two phases are allowed to separate.

Analysis: The concentration of Chloramben in both the n-octanol and water phases is

determined using an appropriate analytical technique. The partition coefficient (P) is

calculated as the ratio of the concentration in n-octanol to the concentration in water. LogP is

the base-10 logarithm of P.

Visualizations: Pathways and Workflows
The following diagrams, generated using the DOT language, illustrate key processes involving

Chloramben.

Benzoic Acid Derivative Chlorination Amination Chloramben
(3-amino-2,5-dichlorobenzoic acid)

Click to download full resolution via product page

Caption: Synthesis of Chloramben from a benzoic acid derivative.[4]
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Caption: Metabolic pathway of Chloramben in plants.[3]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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